Cas no 54863-62-6 (1-methylsulfonyldecane)

1-methylsulfonyldecane structure
1-methylsulfonyldecane structure
Product Name:1-methylsulfonyldecane
CAS No:54863-62-6
MF:C11H24O2S
MW:220.372062683105
CID:942988
PubChem ID:345622
Update Time:2025-04-19

1-methylsulfonyldecane Chemical and Physical Properties

Names and Identifiers

    • 1-methylsulfonyldecane
    • Methyldecyl sulfone
    • 1-methanesulfonyl-decane
    • AC1L836B
    • CTK8J1980
    • decyl methyl sulfone
    • Decylmethylsulfon
    • NSC403332
    • 54863-62-6
    • DB-255271
    • DTXSID40323200
    • SCHEMBL5154302
    • Methyl decyl sulfone
    • NSC-403332
    • Inchi: 1S/C11H24O2S/c1-3-4-5-6-7-8-9-10-11-14(2,12)13/h3-11H2,1-2H3
    • InChI Key: YSYOZBQXGGLORB-UHFFFAOYSA-N
    • SMILES: S(C)(CCCCCCCCCC)(=O)=O

Computed Properties

  • Exact Mass: 220.14982
  • Monoisotopic Mass: 220.14970118g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 9
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • PSA: 34.14

1-methylsulfonyldecane Related Literature

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